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N-Oleoyl Valine N-Oleoyl Valine N-Oleoyl valine is an endogenous N-acyl amine that acts as an antagonist at the transient receptor potential vanilloid type 3 (TRPV3) receptor, which is involved in thermoregulation. N-Oleoyl valine is increased in mice following cold exposure for up to at least 16 days. Acute lung injury in mice increases the concentration of N-Oleoyl valine in lung tissue. N-acyl amines also promote mitochondrial uncoupling.
Brand Name: Vulcanchem
CAS No.: 60374-41-6
VCID: VC0162631
InChI: InChI=1S/C23H43NO3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(25)24-22(20(2)3)23(26)27/h11-12,20,22H,4-10,13-19H2,1-3H3,(H,24,25)(H,26,27)
SMILES: CCCCCCCCC=CCCCCCCCC(=O)NC(C(C)C)C(=O)O
Molecular Formula: C23H43NO3
Molecular Weight: 381.6

N-Oleoyl Valine

CAS No.: 60374-41-6

Reference Standards

VCID: VC0162631

Molecular Formula: C23H43NO3

Molecular Weight: 381.6

N-Oleoyl Valine - 60374-41-6

CAS No. 60374-41-6
Product Name N-Oleoyl Valine
Molecular Formula C23H43NO3
Molecular Weight 381.6
IUPAC Name 3-methyl-2-(octadec-9-enoylamino)butanoic acid
Standard InChI InChI=1S/C23H43NO3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(25)24-22(20(2)3)23(26)27/h11-12,20,22H,4-10,13-19H2,1-3H3,(H,24,25)(H,26,27)
Standard InChIKey LRQPUGFHAACUMH-GJCOWUBNSA-N
SMILES CCCCCCCCC=CCCCCCCCC(=O)NC(C(C)C)C(=O)O
Description N-Oleoyl valine is an endogenous N-acyl amine that acts as an antagonist at the transient receptor potential vanilloid type 3 (TRPV3) receptor, which is involved in thermoregulation. N-Oleoyl valine is increased in mice following cold exposure for up to at least 16 days. Acute lung injury in mice increases the concentration of N-Oleoyl valine in lung tissue. N-acyl amines also promote mitochondrial uncoupling.
Synonyms N-[(9Z)-1-oxo-9-octadecen-1-yl]-L-valine
Reference 1.Raboune, S.,Stuart, J.M.,Leishman, E., et al. Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation. Front. Cell. Neurosci. 8(195), 1-11 (2014).
PubChem Compound 437321
Last Modified Nov 11 2021
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